Cas no 1053231-38-1 ((2R,6R)-2,6-dimethyloxan-4-one)

• Product Name: (2R,6R)-2,6-dimethyloxan-4-one
• CAS No: 1053231-38-1
• MF: C₇H₁₂O₂
• MW: 128.168982505798
• CID: 4679003
• Update Time: 2025-11-03

(2R,6R)-2,6-dimethyloxan-4-one Chemical and Physical Properties

Names and Identifiers

• FZXBJPDVINOGBR-PHDIDXHHSA-N
• FCH3873403
• SB13984
• FCH3602251
• OR315210
• (2R,6R)-2,6-DIMETHYLOXAN-4-ONE
• (2R,6R)-2,6-dimethyldihydro-2H-pyran-4(3H)-one
• (2R,6R)-2,6-dimethyloxan-4-one

• Inchi： 1S/C7H12O2/c1-5-3-7(8)4-6(2)9-5/h5-6H,3-4H2,1-2H3/t5-,6-/m1/s1
• InChI Key： FZXBJPDVINOGBR-PHDIDXHHSA-N
• SMILES： O1[C@H](C)CC(C[C@H]1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 108
• Topological Polar Surface Area: 26.3

Additional information on (2R,6R)-2,6-dimethyloxan-4-one

Exploring the Chemistry and Applications of (2R,6R)-2,6-dimethyloxan-4-one (CAS No. 1053231-38-1)

The compound (2R,6R)-2,6-dimethyloxan-4-one (CAS No. 1053231-38-1) is a chiral cyclic ketone with significant potential in organic synthesis and pharmaceutical research. Its unique stereochemistry and functional group arrangement make it a valuable intermediate for the development of asymmetric catalysts, flavor and fragrance compounds, and bioactive molecules. In recent years, the demand for enantiomerically pure compounds like this has surged, driven by advancements in green chemistry and the need for sustainable synthetic routes.

One of the most intriguing aspects of (2R,6R)-2,6-dimethyloxan-4-one is its role in stereoselective synthesis. Researchers are increasingly focusing on its utility in constructing complex molecular architectures, particularly in the field of medicinal chemistry. The compound’s rigid ring structure and chiral centers allow for precise control over reaction outcomes, making it a favorite among chemists working on drug discovery and natural product synthesis. This aligns with the growing trend of AI-driven molecular design, where computational tools predict optimal chiral building blocks for target molecules.

From an industrial perspective, (2R,6R)-2,6-dimethyloxan-4-one has garnered attention for its potential in flavor and fragrance applications. Its ketone functionality and stereochemistry contribute to subtle olfactory profiles, making it a candidate for high-end perfumery and food additives. With consumers increasingly favoring natural and sustainable ingredients, this compound’s synthetic versatility offers a viable alternative to traditional extraction methods. Companies are also exploring its use in cosmetic formulations, where chiral purity can enhance product performance and safety.

The synthesis of (2R,6R)-2,6-dimethyloxan-4-one often involves enantioselective catalysis or biocatalytic methods, reflecting the shift toward eco-friendly chemical processes. Recent studies highlight its production via enzymatic reduction or organocatalysis, reducing reliance on heavy metals and harsh reagents. This resonates with the broader push for circular economy principles in chemical manufacturing, where waste minimization and energy efficiency are prioritized.

In the context of material science, this compound’s rigid framework has been explored for designing chiral polymers and liquid crystals. Its ability to impart stereoregularity to macromolecules opens doors for advanced materials with tailored optical and mechanical properties. Such innovations are particularly relevant to industries like flexible electronics and photonics, where molecular precision is critical.

Looking ahead, the intersection of (2R,6R)-2,6-dimethyloxan-4-one with emerging technologies like machine learning in chemistry and flow reactor systems promises to unlock new applications. As researchers continue to decode its reactivity and compatibility with other synthons, its role in next-generation therapeutics and smart materials will likely expand. For laboratories and manufacturers, staying abreast of these developments is key to leveraging its full potential in a competitive market.